Cas no 858515-66-9 (7-Fluoro-1H-indole-3-carboxylic acid)

• Product Name: 7-Fluoro-1H-indole-3-carboxylic acid
• CAS No: 858515-66-9
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD09954940
• CID: 820319
• PubChem ID: 28806320
• Update Time: 2024-10-26

7-Fluoro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-1H-indole-3-carboxylic acid
• 1H-INDOLE-3-CARBOXYLIC ACID,7-FLUORO
• 7-Fluoroindole-3-carboxylic acid
• BGNHSQYGVIUBBX-UHFFFAOYSA-N
• FCH878775
• VI30354
• SY058815
• AX8238476
• Y4338
• ST24045653
• F12327
• 7-Fluoro-1H-indole-3-carboxylic acid (ACI)
• 7-Fluoro-1H-indole-3-carboxylicacid
• SCHEMBL2035484
• DTXSID60651658
• 858515-66-9
• AKOS006313824
• DS-17678
• EN300-96230
• F15642
• J-519242
• Z1198266509
• CS-W007060
• DB-076462
• MFCD09954940

• MDL： MFCD09954940
• Inchi： 1S/C9H6FNO2/c10-7-3-1-2-5-6(9(12)13)4-11-8(5)7/h1-4,11H,(H,12,13)
• InChI Key： BGNHSQYGVIUBBX-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=C(C=CC=2)F)NC=1)O

Computed Properties

• Exact Mass: 179.03800
• Monoisotopic Mass: 179.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.1

Experimental Properties

• PSA: 53.09000
• LogP: 2.00520

7-Fluoro-1H-indole-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives